2-(5-ethoxy-6-ethyl-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-(2-fluorophenyl)acetamide

• IUPAC Name: 2-(5-ethoxy-6-ethyl-1-methyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl)-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C20H21FN4O4/c1-4-12-10-22-18-16(17(12)29-5-2)19(27)25(20(28)24(18)3)11-15(26)23-14-9-7-6-8-13(14)21/h6-10H,4-5,11H2,1-3H3,(H,23,26)
• InChI Key: VTSUUGHRPBUKHF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C2C(=C1OCC)C(=O)N(C(=O)N2C)CC(=O)NC3=CC=CC=C3F
• Molecular Formula: C20H21FN4O4
• Molecular Weight: 400.4 g/mol
• CAS No.: 1005303-44-5

Description

2-(5-ethoxy-6-ethyl-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-(2-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C20H21FN4O4 and its molecular weight is 400.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antitumor Activities

Compounds with similar structures have been synthesized and evaluated for their antitumor activities. For example, derivatives of pyrido[2,3-d]pyrimidines have been created and tested for selective anti-tumor activities, showing that certain configurations may contribute to their effectiveness (Xiong Jing, 2011).

Radioligands for Imaging

Derivatives within the same family have been utilized as selective ligands for imaging purposes, such as in the development of [18F]PBR111 for imaging the translocator protein (18 kDa) with PET. This highlights the compound's potential application in diagnostic imaging and possibly in the evaluation of neuroinflammatory conditions (F. Dollé et al., 2008).

Antimicrobial and Anti-inflammatory Activity

Pyrimidine derivatives have also been studied for their antimicrobial and anti-inflammatory properties. This suggests a possible application in the development of new therapeutic agents for treating infections and inflammation (S. Sondhi et al., 2009).

Inhibition of Ribonucleotide Reductase

Acyclonucleoside hydroxamic acids, including pyrimidineacetamide derivatives, have been explored as antitumor agents with a mechanism involving the inhibition of ribonucleotide reductase, further underscoring the potential pharmaceutical applications of compounds within this chemical family (R. A. Farr et al., 1989).

Antimicrobial Agents

Synthesis of pyrimidinones and oxazinones fused with thiophene rings, starting from materials like 2-chloro-6-ethoxy-4-acetylpyridine, has yielded compounds with significant antimicrobial activity, indicating the potential for developing new antimicrobial drugs (A. Hossan et al., 2012).